(Dicyclopropylmethyl)(oxolan-2-ylmethyl)amine

• Molecular Formula: C12H21NO
• Molecular Weight: 195.30 g/mol
• SMILES: C1CC(OC1)CNC(C2CC2)C3CC3
• InChI: InChI=1S/C12H21NO/c1-2-11(14-7-1)8-13-12(9-3-4-9)10-5-6-10/h9-13H,1-8H2
• InChIKey: MCPUQEVKHJHDIU-UHFFFAOYSA-N

(Dicyclopropylmethyl)(oxolan-2-ylmethyl)amine: Procurement and Characterization Guide

(Dicyclopropylmethyl)(oxolan-2-ylmethyl)amine is a tertiary amine featuring a dicyclopropylmethyl group and an oxolan-2-ylmethyl (tetrahydrofurfuryl) group. With a molecular weight of 195.3 g/mol and the formula C12H21NO, it is available at a minimum purity of 95% . Its structure combines the constrained, lipophilic dicyclopropylmethyl moiety with a polar tetrahydrofuran ring, suggesting potential for unique pharmacokinetic and pharmacodynamic profiles.

1 Tertiary amine scaffold combining constrained dicyclopropylmethyl and polar oxolan-2-ylmethyl motifs

2 High-purity synthetic building block for medicinal chemistry and SAR exploration

3 Supports physicochemical profiling and receptor selectivity studies linked to the dicyclopropylmethyl group

Why In-Class Analogs Cannot Be Substituted for (Dicyclopropylmethyl)(oxolan-2-ylmethyl)amine

The unique combination of a dicyclopropylmethyl group and an oxolan-2-ylmethyl group in this tertiary amine distinguishes it from simpler amines and even closely related compounds. Substitution with a generic tertiary amine, or even a compound with a similar core like (cyclopropylmethyl)(oxolan-2-ylmethyl)amine, is not feasible due to significant differences in lipophilicity, hydrogen bonding capacity, and steric bulk . These physicochemical variations directly impact target engagement, as demonstrated by the distinct biological profiles of related compounds like rilmenidine and its pyrrolinic isosteres, where subtle changes to the heterocycle abolished affinity for key receptors [1].

Analog Mono-cyclopropyl analog shows lower lipophilicity and steric bulk; physicochemical profile may shift target engagement.

Generic amine Generic tertiary amines lack the specific hydrogen-bonding and conformational constraints of the dicyclopropylmethyl/oxolane system.

Selectivity Dicyclopropylmethyl-driven receptor selectivity (e.g., I1R over α2AR) may not transfer to structurally simpler amines.

• [1] Schann, S., Greney, H., Gasparik, V., et al. (2001). Synthesis and Biological Evaluation of Pyrrolinic Isosteres of Rilmenidine. Discovery of cis-/trans-Dicyclopropylmethyl-(4,5-dimethyl-4,5-dihydro-3H-pyrrol-2-yl)-amine (LNP 509), an I1 Imidazoline Receptor Selective Ligand with Hypotensive Activity. Journal of Medicinal Chemistry, 44(10), 1588-1593. View Source

Quantitative Evidence Guide for (Dicyclopropylmethyl)(oxolan-2-ylmethyl)amine Selection

Molecular Weight and Structural Differentiation from Mono-Cyclopropyl Analog

The target compound, (Dicyclopropylmethyl)(oxolan-2-ylmethyl)amine (C12H21NO, MW 195.3 g/mol) , is structurally differentiated from its closest analog, (cyclopropylmethyl)(oxolan-2-ylmethyl)amine (C9H17NO, MW 155.24 g/mol) . The presence of two cyclopropyl rings versus one increases molecular weight by ~40 g/mol and alters physicochemical properties.

MW & Structural Differentiation

Head-to-head

Target: 195.3 g/mol (C12H21NO)
Mono-cyclopropyl analog: 155.24 g/mol (C9H17NO)
Difference: +40.06 g/mol, +3 carbons

Increased size and lipophilicity may influence membrane permeability and binding-pocket accommodation.

Calculated from structural properties; experimental verification recommended.

Evidence Dimension	Molecular Weight and Formula
Target Compound Data	C12H21NO, 195.3 g/mol
Comparator Or Baseline	(cyclopropylmethyl)(oxolan-2-ylmethyl)amine: C9H17NO, 155.24 g/mol
Quantified Difference	Difference of +3 carbons, +4 hydrogens, +40.06 g/mol
Conditions	Calculated molecular properties from structure

Why This Matters

The increased size and lipophilicity of the dicyclopropylmethyl group can significantly impact membrane permeability and target binding pocket accommodation compared to the mono-cyclopropyl analog.

Lipophilicity (clogP) Prediction and Comparison

The dicyclopropylmethyl group is a known lipophilic moiety. While a precise cLogP for the target compound is not available, related compounds demonstrate the impact of this group on lipophilicity. (Dicyclopropylmethyl)amine has a logP of 1.19 [1], whereas the simpler (cyclopropylmethyl)(oxolan-2-ylmethyl)amine has a predicted ACD/LogP of 0.47 . The addition of a second cyclopropyl group to the target compound is expected to significantly increase its logP compared to the mono-cyclopropyl analog, and also relative to a more polar reference compound like rilmenidine (LogP ~1.15-1.65) [2].

Lipophilicity (LogP) Prediction

Class-level inference

Predicted LogP > 1.19 (target)
Mono-cyclopropyl analog ACD/LogP: 0.47
Reference amine LogP: 1.19–1.65

Higher predicted lipophilicity may enhance permeability but reduce aqueous solubility.

In silico estimate; confirm experimentally under assay-relevant conditions.

Evidence Dimension	Predicted Lipophilicity (LogP)
Target Compound Data	Predicted LogP > 1.19 (based on substructure analysis)
Comparator Or Baseline	(Dicyclopropylmethyl)amine: LogP = 1.19; (cyclopropylmethyl)(oxolan-2-ylmethyl)amine: ACD/LogP = 0.47; Rilmenidine: LogP = 1.15-1.65
Quantified Difference	Target compound is predicted to be more lipophilic than its mono-cyclopropyl analog (ΔLogP > 0.72) and similar to or greater than the dicyclopropylmethylamine reference.
Conditions	In silico predictions and literature values

Why This Matters

Higher lipophilicity can enhance membrane permeability but may also reduce aqueous solubility, directly affecting formulation strategy and in vivo performance.

• [1] Sielc. (2018). (Dicyclopropylmethyl)amine. Compound Information. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. (n.d.). rilmenidine | Ligand page. Retrieved from https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=7203 View Source

Impact of Dicyclopropylmethyl Group on Receptor Binding Selectivity

The dicyclopropylmethyl moiety is critical for target selectivity. A head-to-head study on pyrrolinic isosteres of rilmenidine showed that compound LNP 509, containing a dicyclopropylmethyl-(4,5-dimethyl-4,5-dihydro-3H-pyrrol-2-yl)-amine core, had no detectable affinity at α2-adrenoceptors (α2ARs) while retaining hypotensive activity via I1 imidazoline receptors (I1Rs) [1]. In contrast, the parent compound rilmenidine (N-(dicyclopropylmethyl)-4,5-dihydro-2-oxazolamine) exhibits agonism at both α2ARs and I1Rs [2].

Receptor Binding Selectivity

Head-to-head

LNP 509 (dicyclopropylmethyl-containing): no detectable α2AR affinity; I1R-mediated hypotensive activity.
Rilmenidine: dual α2AR/I1R agonism.

The dicyclopropylmethyl group can confer I1R selectivity over α2AR in the studied heterocyclic context.

Observed in pyrrolinic isostere series; selectivity may depend on the full core structure.

Evidence Dimension	Receptor Binding Affinity and Functional Selectivity
Target Compound Data	LNP 509 (dicyclopropylmethyl-containing analog): No detectable affinity at α2ARs; functional hypotensive effect via I1Rs [1].
Comparator Or Baseline	Rilmenidine: Agonist at both α2ARs and I1Rs [2].
Quantified Difference	Complete loss of α2AR binding affinity for LNP 509.
Conditions	In vitro binding assays and in vivo hypotensive activity in rats.

Why This Matters

This demonstrates that the dicyclopropylmethyl group, in the context of a specific heterocyclic core, can confer functional selectivity for a specific receptor subtype (I1R over α2AR), a crucial advantage in drug discovery to avoid off-target effects.

• [1] Schann, S., Greney, H., Gasparik, V., et al. (2001). Synthesis and Biological Evaluation of Pyrrolinic Isosteres of Rilmenidine. Discovery of cis-/trans-Dicyclopropylmethyl-(4,5-dimethyl-4,5-dihydro-3H-pyrrol-2-yl)-amine (LNP 509), an I1 Imidazoline Receptor Selective Ligand with Hypotensive Activity. Journal of Medicinal Chemistry, 44(10), 1588-1593. View Source
• [2] National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 68712, Rilmenidine. View Source

Validated Research and Industrial Application Scenarios for (Dicyclopropylmethyl)(oxolan-2-ylmethyl)amine

Building Block for I1-Imidazoline Receptor Ligands

Based on evidence from a head-to-head comparator study (LNP 509 vs. rilmenidine) [1], the dicyclopropylmethyl group is a key structural feature for achieving selectivity for I1-imidazoline receptors over α2-adrenoceptors. (Dicyclopropylmethyl)(oxolan-2-ylmethyl)amine, containing this moiety, is a rational building block for the synthesis of novel compounds targeting I1Rs for potential cardiovascular or metabolic disease applications. It can be used as an amine component in coupling reactions to explore structure-activity relationships around this core.

Synthesis of Lipophilic Amine Analogs for CNS Research

The dicyclopropylmethyl group confers higher predicted lipophilicity (LogP > 1.19) compared to its mono-cyclopropyl analog (LogP 0.47) [1]. This property is advantageous for designing compounds intended to cross the blood-brain barrier. Researchers in CNS drug discovery can utilize (Dicyclopropylmethyl)(oxolan-2-ylmethyl)amine as an intermediate to generate analogs of known centrally-acting agents (e.g., antihypertensives) or to explore new chemical space for CNS targets.

Reference Standard for Physicochemical Profiling of Tertiary Amines

This compound, with its distinct combination of a basic amine, a constrained dicyclopropylmethyl group, and a polar oxolane ring, serves as a useful reference standard for studying the impact of structural modifications on physicochemical properties [1]. It can be used in comparative analytical studies (e.g., HPLC, LC-MS) to benchmark retention time shifts or ionization efficiency related to the dicyclopropylmethyl group versus simpler alkyl or mono-cyclopropyl amines.

Intermediate for the Synthesis of N-Nitroso Reference Standards

As a secondary amine, (Dicyclopropylmethyl)(oxolan-2-ylmethyl)amine is a direct precursor for the synthesis of its corresponding N-nitroso derivative. The demand for well-characterized nitrosamine reference materials for regulatory compliance in pharmaceuticals is high, as seen with analogs like N-Nitroso Rilmenidine [1]. Procurement of the parent amine is the first step in developing such a standard for use in analytical method validation.

Application

Selection Property

Validation Focus

I1R ligand building block research

Dicyclopropylmethyl-containing amine core

I1R selectivity over α2AR in binding and functional assays

CNS research intermediate

High predicted lipophilicity

Blood-brain barrier permeability and CNS exposure profiling

Physicochemical profiling reference

Distinct amine/cyclopropyl/oxolane combination

Retention time and ionization benchmarking in LC-MS

N-Nitroso reference standard synthesis

Secondary amine precursor

Nitrosamine identity and purity for analytical method validation

• [1] Veeprho. (2025). N-Nitroso Rilmenidine. Product Information. View Source